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Compound of Interest

Compound Name: 3-Bromo-5-(methyithio)pyridine

Cat. No.: B141238

An In-depth Technical Guide to the Physicochemical Properties of 3-Bromo-5-
(methylthio)pyridine

Introduction

3-Bromo-5-(methylthio)pyridine is a halogenated and sulfur-containing pyridine derivative.
Such heterocyclic compounds are of significant interest to researchers in medicinal chemistry
and materials science. The presence of a bromine atom, a methylthio group, and the pyridine
nitrogen atom at specific positions (3, 5, and 1, respectively) imparts a unique electronic and
steric profile, making it a valuable building block in organic synthesis. The bromine atom serves
as a versatile handle for various cross-coupling reactions, enabling the construction of more
complex molecular architectures. The methylthio group can influence the compound's
lipophilicity and metabolic stability, while the pyridine ring itself is a common scaffold in many
biologically active molecules. This guide provides a comprehensive overview of the known
physicochemical properties of 3-Bromo-5-(methylthio)pyridine, offering insights for its
application in research and development.

Chemical Identity and Structure

A precise understanding of the molecule's fundamental characteristics is the foundation of all
scientific investigation.

e Molecular Formula: C6H6BrNS[1][2]
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e Molecular Weight: 204.09 g/mol [1][3]
e CAS Number: 142137-18-6[2][4]
e Synonyms: Pyridine, 3-bromo-5-(methylthio)-[3]

Structural Representation

The arrangement of atoms in 3-Bromo-5-(methylthio)pyridine is crucial for its reactivity and
interactions. The structure consists of a pyridine ring substituted at the 3-position with a
bromine atom and at the 5-position with a methylthio (-SCH3) group.

Reaction Setup

Reaction ‘Workup & Purification

Combine Reactants:
- 3-Bromo-5-(methylthio)pyridine

Heat reaction mixture
Iboronic Acid 1. Mix & Degas under inert

- Pd Catalyst (e.g., Pd(PPhs)s) (e.g., N2 or Ar)
- Base (e.g., K2CO3) Monitor by TLC/LC-MS
- Solvent (e.q., Toluene/H:0)

2. Reaction Complete - Quench reaction

Click to download full resolution via product page

Caption: Conceptual workflow for a Suzuki cross-coupling reaction.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 3-Bromo-5-(methylthio)pyridine is not detailed
in the search results, safety precautions can be inferred from data on similar brominated
pyridines. [1][5][6][7]

o Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles with
side-shields, and a lab coat. [5][7]Work should be conducted in a well-ventilated area or a
chemical fume hood. [5][6]* Handling: Avoid breathing dust, vapors, or mist. [1][6]Prevent
contact with skin and eyes. [1]Do not eat, drink, or smoke when using this product. [S5]Keep
the container tightly closed when not in use.

o First Aid Measures:
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o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. [1][7] * Skin
Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. [1][7] * Eye Contact: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. [1][7] * Ingestion: Rinse mouth with water. Do not
induce vomiting. Seek immediate medical attention. [1]

Conclusion

3-Bromo-5-(methylthio)pyridine is a substituted pyridine with physicochemical properties that
make it a promising building block for organic synthesis. Its predicted characteristics, including
a high boiling point, weak basicity, and solid-state nature, provide essential guidance for its
handling, purification, and reaction design. The presence of a reactive bromine handle is
particularly significant, opening avenues for its use in constructing complex molecules through
established cross-coupling methodologies. As with any chemical, adherence to strict safety
protocols is paramount for its use in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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